Cas no 10436-83-6 (Ethanethioic acid,S-(4-methylphenyl) ester)

Ethanethioic acid,S-(4-methylphenyl) ester structure
10436-83-6 structure
Product Name:Ethanethioic acid,S-(4-methylphenyl) ester
CAS No:10436-83-6
MF:C9H10OS
MW:166.240101337433
CID:199653
PubChem ID:82629
Update Time:2025-04-19

Ethanethioic acid,S-(4-methylphenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Ethanethioic acid,S-(4-methylphenyl) ester
    • S-(4-methylphenyl) ethanethioate
    • p-Thiocresol, S-acetyl-
    • S-p-Tolyl thioacetate
    • Einecs 233-921-3
    • S-(P-TOLYL) THIOACETATE
    • 4-Methyl-1-(acetylthio)benzene
    • 1-(Acetylthio)-4-methylbenzene
    • 1-[(4-methylphenyl)sulfanyl]ethan-1-one
    • Thioacetic acid S-(p-methylphenyl) ester
    • Thioacetic acid S-(4-methylphenyl) ester
    • Ethanethioic acid S-(4-methylphenyl) ester
    • Ethanethioic acid, S-(4-methylphenyl) ester
    • DTXSID10146403
    • SCHEMBL7518002
    • NS00023298
    • XSQUNQSLEIFIHF-UHFFFAOYSA-N
    • ethanethioic acid S-(p-tolyl) ester
    • AKOS024338867
    • S-(4-methylphenyl) thioacetate
    • 10436-83-6
    • Thioacetic acid S-p-tolyl ester
    • Inchi: 1S/C9H10OS/c1-7-3-5-9(6-4-7)11-8(2)10/h3-6H,1-2H3
    • InChI Key: XSQUNQSLEIFIHF-UHFFFAOYSA-N
    • SMILES: S(C(C)=O)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 166.0453
  • Monoisotopic Mass: 166.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 42.4A^2

Experimental Properties

  • Density: 1.1
  • Boiling Point: 256°C at 760 mmHg
  • Flash Point: 105.1°C
  • Refractive Index: 1.563
  • PSA: 17.07
  • LogP: 2.63360
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd